Cas no 2034343-46-7 (3-chloro-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylbenzene-1-sulfonamide)

• Product Name: 3-chloro-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylbenzene-1-sulfonamide
• CAS No: 2034343-46-7
• MF: C₁₆H₁₉ClN₂O₃S₂
• MW: 386.916660547256
• CID: 5830850
• PubChem ID: 92065190
• Update Time: 2025-10-31

3-chloro-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylbenzene-1-sulfonamide
• 3-chloro-N-(2-(furan-3-yl)-2-thiomorpholinoethyl)benzenesulfonamide
• AKOS026687818
• 3-chloro-N-[2-(furan-3-yl)-2-thiomorpholin-4-ylethyl]benzenesulfonamide
• F6353-5822
• 2034343-46-7
• 3-chloro-N-[2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl]benzene-1-sulfonamide

• Inchi： 1S/C16H19ClN2O3S2/c17-14-2-1-3-15(10-14)24(20,21)18-11-16(13-4-7-22-12-13)19-5-8-23-9-6-19/h1-4,7,10,12,16,18H,5-6,8-9,11H2
• InChI Key： KKVIJDDSMAZQDX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)S(NCC(C1=COC=C1)N1CCSCC1)(=O)=O

Computed Properties

• Exact Mass: 386.0525625g/mol
• Monoisotopic Mass: 386.0525625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 96.2Ų

Additional information on 3-chloro-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylbenzene-1-sulfonamide

Research Brief on 3-chloro-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylbenzene-1-sulfonamide (CAS: 2034343-46-7)

Recent studies on 3-chloro-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylbenzene-1-sulfonamide (CAS: 2034343-46-7) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonamide and thiomorpholine moieties, has demonstrated promising activity in targeting specific biological pathways, making it a subject of intense research.

The primary focus of current research has been on elucidating the molecular mechanisms underlying its biological activity. In vitro studies have shown that this compound exhibits significant inhibitory effects on key enzymes involved in inflammatory and oncogenic pathways. Specifically, it has been found to modulate the activity of sulfotransferases and other sulfur-containing enzymes, which play critical roles in cellular signaling and metabolism.

One of the most notable findings is the compound's ability to selectively bind to and inhibit the activity of certain protein targets, as demonstrated by X-ray crystallography and molecular docking studies. These structural insights have provided a foundation for further optimization of the compound's pharmacological properties, including its bioavailability and metabolic stability.

In vivo studies using animal models have corroborated the compound's therapeutic potential. For instance, in models of chronic inflammation and certain cancers, administration of 3-chloro-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylbenzene-1-sulfonamide led to marked reductions in disease markers and tumor growth. These effects were attributed to the compound's dual action as both an enzyme inhibitor and a modulator of cellular redox states.

Despite these promising results, challenges remain in the development of this compound as a viable drug candidate. Issues such as solubility, pharmacokinetics, and potential off-target effects need to be addressed through further chemical modification and preclinical testing. Current efforts are focused on synthesizing derivatives with improved properties and evaluating their efficacy and safety profiles.

In conclusion, 3-chloro-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethylbenzene-1-sulfonamide represents a promising lead compound in the search for new therapeutics. Its unique chemical structure and biological activity make it a valuable subject for ongoing research, with potential applications in treating a range of diseases, including cancer and inflammatory disorders. Future studies will likely focus on translational research to bridge the gap between laboratory findings and clinical applications.